Cas no 2227684-27-5 (rac-(1R,3R)-3-(3-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(3-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227684-27-5
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 6079379
• PubChem ID: 165763265
• Update Time: 2025-05-21

rac-(1R,3R)-3-(3-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(3-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1768269
• 2227684-27-5

• Inchi： 1S/C14H14O2/c1-4-9-6-5-7-10(8-9)11-12(13(15)16)14(11,2)3/h1,5-8,11-12H,2-3H3,(H,15,16)/t11-,12+/m1/s1
• InChI Key： OAHNPGMWQUWANF-NEPJUHHUSA-N
• SMILES： OC([C@@H]1[C@@H](C2C=CC=C(C#C)C=2)C1(C)C)=O

Computed Properties

• Exact Mass: 214.099379685g/mol
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,3R)-3-(3-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Racemic (1R,3R)-3-(3-Ethynylphenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2227684-27-5, known as rac-(1R,3R)-3-(3-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science. In this article, we delve into the properties, synthesis, and recent advancements associated with this compound.

Structural Analysis and Key Features

The molecular structure of rac-(1R,3R)-3-(3-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is characterized by a cyclopropane ring fused with a carboxylic acid group and a substituted phenyl moiety. The presence of the ethynyl group (-C≡CH) on the phenyl ring introduces unique electronic properties, making it a valuable component in various chemical reactions. The stereochemistry of the molecule is defined by the (1R,3R) configuration, which plays a crucial role in determining its biological activity and interaction with other molecules.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to form stable interactions with target proteins. The 2,2-dimethyl substitution on the cyclopropane ring enhances the molecule's stability and contributes to its favorable pharmacokinetic properties. This makes it an attractive candidate for drug development programs targeting specific therapeutic areas such as oncology and infectious diseases.

Synthesis and Chemical Properties

The synthesis of rac-(1R,3R)-3-(3-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions or other cyclization techniques, followed by functionalization of the phenyl ring with an ethynyl group. The stereochemical outcome is controlled using chiral auxiliaries or asymmetric catalysis methods to ensure high enantiomeric excess.

Chemically, this compound exhibits reactivity typical of carboxylic acids and alkynes. Its ability to participate in nucleophilic acyl substitutions and alkyne-based coupling reactions makes it versatile in both academic research and industrial applications. Recent advancements in catalytic methods have further expanded its synthetic utility, enabling more efficient pathways for large-scale production.

Biological Activity and Applications

Rac-(1R,3R)-3-(3-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has shown promising biological activity in preclinical studies. Its ability to modulate key cellular pathways makes it a potential candidate for treating various diseases. For instance, studies have demonstrated its efficacy in inhibiting enzymes involved in cancer progression and inflammation.

In addition to its therapeutic potential, this compound has found applications in materials science due to its unique mechanical properties. The rigid cyclopropane ring contributes to high tensile strength and thermal stability, making it suitable for use in advanced polymers and composite materials.

Recent Research Developments

Recent research has focused on optimizing the synthesis of rac-(1R,3R)-3-(3-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid while exploring its potential in novel drug delivery systems. Scientists have developed innovative strategies to enhance its bioavailability by incorporating it into lipid nanoparticles or polymeric micelles.

Moreover, computational studies using molecular docking and dynamics simulations have provided deeper insights into its binding interactions with target proteins. These studies have revealed that the ethynyl group plays a critical role in stabilizing protein-ligand interactions through π-stacking and hydrogen bonding.

Conclusion

Rac-(1R,3R)-3-(3-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid stands as a prime example of how advanced synthetic techniques and interdisciplinary research can lead to groundbreaking discoveries in chemistry. With its unique structure and diverse applications, this compound continues to be a focal point for researchers across various disciplines.